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Compound of Interest

Compound Name: Orientanol A

Cat. No.: B1159813 Get Quote

An In-Depth Technical Guide to Orientanol A
For Researchers, Scientists, and Drug Development Professionals

Abstract
Orientanol A is a naturally occurring isoflavonoid, a type of flavonoid, belonging to the

pterocarpan class. It is primarily isolated from plant species of the genus Erythrina. While

research on Orientanol A is not extensive, this guide provides a comprehensive overview of its

chemical structure, and known biological activities based on related compounds, and outlines

general experimental procedures for its isolation and characterization. This document aims to

serve as a foundational resource for professionals in drug discovery and natural product

chemistry.

Chemical Structure and Properties of Orientanol A
Orientanol A is a complex heterocyclic organic molecule with a pterocarpan core structure. Its

chemical identity is well-defined by its molecular formula, mass, and spectroscopic data.

Table 1: Chemical and Physical Properties of Orientanol A
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Property Value

Molecular Formula C21H24O7

Molecular Weight 388.41 g/mol [1]

CAS Number 190381-82-9[1]

Chemical Class Flavonoid (Pterocarpan)

SMILES Notation
OC1C=C2OC[C@@]3(O)C4C=CC(OC)=C(CC

@@(O)[H])C=4O[C@@]3([H])C2=CC=1[1]

Natural Sources Erythrina arborescens, Erythrina variegata[1]

Solubility

Soluble in organic solvents such as chloroform,

dichloromethane, ethyl acetate, DMSO, and

acetone[1]

Biological Activity
Direct and extensive studies on the biological activity of Orientanol A are limited in publicly

available scientific literature. However, the activities of structurally related pterocarpans isolated

from the Erythrina genus provide valuable insights into its potential therapeutic properties.

Antibacterial Activity
Several pterocarpans from Erythrina species have demonstrated notable antibacterial

properties. For instance, Orientanol B, a closely related compound, has shown significant

activity against methicillin-resistant Staphylococcus aureus (MRSA).

Table 2: Antibacterial Activity of Selected Pterocarpans from Erythrina variegata

Compound Test Organism MIC (μg/mL) Reference

Orientanol B MRSA 3.13 - 6.25 [2]

Erycristagallin MRSA 3.13 - 6.25 [2]
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The mechanism of antibacterial action for flavonoids is often attributed to their ability to disrupt

bacterial cell membranes, inhibit nucleic acid synthesis, and interfere with bacterial

metabolism[3][4][5].

Anticancer Activity
Extracts from the root bark of Erythrina variegata, a known source of Orientanol A, have been

reported to exhibit anticancer activity[6][7]. Studies on other compounds isolated from Erythrina

species have shown cytotoxicity against various cancer cell lines[8][9]. For example, some

pterocarpans and isoflavones from Erythrina have demonstrated moderate to weak activity

against KB, BC, and NCI-H187 cancer cells[8]. While these findings are promising, specific

cytotoxic data for Orientanol A is not currently available.

Anti-inflammatory and Other Activities
Flavonoids, as a class, are well-known for their anti-inflammatory properties, often acting

through the inhibition of pro-inflammatory enzymes and signaling pathways[10][11][12][13].

While no specific studies on the anti-inflammatory activity of Orientanol A have been found, it

is a plausible area for future investigation. Other potential activities of pterocarpans include

antiplasmodial and antiangiogenic effects[8][14].

Signaling Pathways
As of the latest available data, there is no published research detailing the specific signaling

pathways modulated by Orientanol A. The broader class of flavonoids is known to interact with

a multitude of cellular signaling cascades, including those involved in inflammation, cell

proliferation, and apoptosis. For example, other flavonoids like orientin have been studied for

their effects on pathways such as the autophagy-lysosomal pathway. However, without direct

experimental evidence, any discussion of Orientanol A's role in cellular signaling would be

speculative. Further research is required to elucidate its mechanism of action at the molecular

level.

Experimental Protocols
The following sections outline generalized experimental procedures for the isolation and

characterization of pterocarpans like Orientanol A from Erythrina species.
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Isolation of Orientanol A from Plant Material
The isolation of pterocarpans from Erythrina typically involves extraction followed by

chromatographic separation.

Dried and Ground Plant Material
(e.g., Erythrina stem bark)

Maceration with Methanol

Solvent-Solvent Partitioning
(e.g., with n-hexane, carbon tetrachloride, chloroform)

Column Chromatography
(Silica Gel)

Select bioactive fraction
(e.g., Carbon tetrachloride soluble fraction)

Preparative TLC or HPLC

Elute with solvent gradient

Pure Orientanol A

Structural Elucidation
(NMR, Mass Spectrometry)

Click to download full resolution via product page

Generalized workflow for the isolation of pterocarpans from Erythrina.
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Methodology:

Plant Material Preparation: The stem bark or roots of the source plant (e.g., Erythrina fusca)

are collected, dried, and ground into a fine powder.

Extraction: The powdered plant material is subjected to maceration with a polar solvent,

typically methanol, at room temperature for an extended period. The process is usually

repeated multiple times to ensure exhaustive extraction.

Solvent Partitioning: The resulting crude methanol extract is concentrated under reduced

pressure and then subjected to solvent-solvent partitioning with solvents of increasing

polarity, such as n-hexane, carbon tetrachloride, and chloroform, to separate compounds

based on their polarity.

Column Chromatography: The fraction showing the desired bioactivity (e.g., the carbon

tetrachloride soluble fraction) is subjected to column chromatography on silica gel. Elution is

performed with a gradient of solvents, starting with a non-polar solvent like petroleum ether

and gradually increasing the polarity with solvents like ethyl acetate.

Further Purification: Fractions collected from column chromatography are further purified

using techniques such as preparative thin-layer chromatography (TLC) or high-performance

liquid chromatography (HPLC) to yield the pure compound.

Structural Elucidation: The structure of the isolated pure compound is confirmed using

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H-

NMR, ¹³C-NMR) and Mass Spectrometry (MS).

Conclusion and Future Directions
Orientanol A is a pterocarpan with a well-defined chemical structure, naturally found in plants

of the Erythrina genus. While direct evidence of its biological activity is scarce, related

compounds suggest potential antibacterial and anticancer properties. The lack of information

on its mechanism of action and interaction with cellular signaling pathways represents a

significant knowledge gap and a promising area for future research. The development of a

detailed understanding of the pharmacological profile of Orientanol A will require further

investigation into its bioactivities, mechanism of action, and potential therapeutic applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1159813?utm_src=pdf-body
https://www.benchchem.com/product/b1159813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide provides a starting point for researchers and professionals interested in exploring

the potential of this natural product in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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